BE“GHE Foundational & Exploratory

Check Availability & Pricing

Propyl Decanoate: A Comprehensive Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Propyl decanoate

Cat. No.: B1679712

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propyl decanoate (CAS No. 30673-60-0), also known as propyl caprate, is the ester formed
from the condensation of decanoic acid and propanol.[1][2] It is a colorless liquid with a waxy,
fruity odor.[3][4] This document provides an in-depth overview of the chemical and physical
properties of propyl decanoate, tailored for a technical audience. It includes tabulated
guantitative data, detailed experimental protocols for property determination, and a
visualization of its synthesis pathway. This guide is intended to be a valuable resource for
professionals in research, chemical synthesis, and drug development who may utilize propyl
decanoate in their work.

Chemical and Physical Properties

A summary of the key chemical and physical properties of propyl decanoate is presented in
the tables below for easy reference and comparison.

Table 1: Chemical Identification
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Identifier Value Source(s)
IUPAC Name propyl decanoate [5]
n-Propyl decanoate, Propyl
Synonyms caprate, Decanoic acid, propyl (1116171
ester
CAS Number 30673-60-0 [1]18]
Molecular Formula C13H2602 [1]
Molecular Weight 214.34 g/mol [1]
SMILES CCcCccccececec(=0)occec
OVFMRFMJVFDSAA-
INChl Key [8]
UHFFFAOYSA-N
Table 2: Physical Properties
Property Value Conditions Source(s)
Appearance Colorless clear liquid Ambient [3]
Density 0.86 - 0.862 g/mL 25°C [9][10]
Boiling Point 253 -261°C 760 mmHg [319]
Melting Point -20 °C [6]
Flash Point 109.44 °C Closed Cup [2][3]
Vapor Pressure 0.014 mmHg 25°C [3]
Refractive Index 1.418 - 1.433 20 °C [3]
N 1.132 mg/L
Water Solubility 25°C [3]

(estimated)

Solubility in other

Soluble in alcohol [3]
solvents
logP (o/w) 5.371 (estimated) [3114]
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Synthesis of Propyl Decanoate

Propyl decanoate is typically synthesized via Fischer esterification. This method involves the
acid-catalyzed reaction of decanoic acid with propanol. The equilibrium of the reaction is driven
towards the formation of the ester by using an excess of one of the reactants, typically the less
expensive alcohol, and by the removal of water as it is formed.

Drying
(e.0. NazSO)

Acid Catalyst
(e.g., H2S04)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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